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Compound of Interest

Compound Name: Yunnandaphninine G

Cat. No.: B12433089

Yunnandaphninine G: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Yunnandaphninine G, a C30
Daphniphyllum alkaloid. The information is curated for researchers, scientists, and
professionals in drug development, with a focus on its chemical properties, isolation, and
potential biological significance.

Core Data

Yunnandaphninine G is a natural product isolated from the leaves and stems of
Daphniphyllum yunnanense. Its fundamental chemical identifiers are summarized below.

Parameter Value Reference
CAS Number 1042143-83-8 [11[2]
Molecular Formula C30H47NO3 [2]

Source Organism Daphniphyllum yunnanense [1]

Physicochemical Properties and Spectroscopic
Data
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Detailed experimental data for Yunnandaphninine G is primarily available in the original
publication of its discovery. While the full text of this publication is not publicly accessible, this
guide compiles the key information cited in abstracts and chemical databases. The structure of
Yunnandaphninine G was elucidated using spectroscopic methods.

Further detailed spectroscopic data (*H-NMR, 3C-NMR, IR, MS) would be found in the primary
literature: Di, Y., et al. (2008). Yunnandaphninines F and G, new C30 alkaloids from
Daphniphyllum yunnanense. Helvetica Chimica Acta, 91(5), 838-843.

Experimental Protocols
Isolation of Yunnandaphninine G
The following is a generalized protocol for the isolation of Daphniphyllum alkaloids from

Daphniphyllum yunnanense, based on typical methods reported for this class of compounds.
The specific details for Yunnandaphninine G would be outlined in the primary literature.
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Dried and Powdered Leaves
and Stems of
Daphniphyllum yunnanense

Step 1

Y

Maceration with
Organic Solvent
(e.g., Methanol)

Step 2

Y

Filtration and Concentration
in vacuo to yield
Crude Extract

Step 3

Acid-Base Partitioning
to Separate Alkaloids

Step 4

Y

Repeated Column
Chromatography
(Silica Gel, Sephadex)

Step 5

Y

Preparative HPLC
to Yield Pure
Yunnandaphninine G

Click to download full resolution via product page

Figure 1. Generalized workflow for the isolation of Yunnandaphninine G.
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Biological Activity Evaluation

While no specific biological activity has been reported for Yunnandaphninine G, related
Daphniphyllum alkaloids isolated from the same plant, such as Daphniyunnine D, have
demonstrated cytotoxic effects against P-388 and A-549 tumor cell lines.[3] A general protocol

for assessing the cytotoxicity of a novel compound is provided below.
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Culture Cancer Cell Lines
(e.g., A549, HelLa)

Seed Cells into
96-well Plates

Treat with Various
Concentrations of
Yunnandaphninine G

Incubate for a
Defined Period
(e.g., 48-72 hours)

Perform Cytotoxicity Assay
(e.g., MTT, SRB)

Measure Absorbance and
Calculate IC50 Value

o Putative Cellular Target Downstream Signaling . .
> —>
Yunnandaphninine G [y - Cascade Activation Induction of Apoptosis Cancer Cell Death
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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